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Compound of Interest

Compound Name: Pyridinium acetate

Cat. No.: B1580452

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for pyridinium acetate (CAS: 5153-63-9). The information is compiled
and synthesized from various Safety Data Sheets (SDS) to provide a consolidated reference
for laboratory and drug development settings. Note that some discrepancies in physical and

hazard data exist between suppliers; this guide presents a summary of the available
information.

Chemical and Physical Properties

Pyridinium acetate is an organic compound formed from the reaction of pyridine and acetic
acid.[1] It is typically a white crystalline solid, though it may also be encountered as a liquid.[2]
Its hygroscopic nature means it can absorb moisture from the air.[2] The compound is soluble
in water and polar organic solvents.[2]

Table 1: Physical and Chemical Properties of Pyridinium Acetate
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Property Value Source(s)
Molecular Formula C7HsNO2 [31141[5]
Molecular Weight 139.15 g/mol [41[6]
Appearance White crystalline solid or liquid [2]

Melting Point 61 °C or 183-184 °C [61[7]
Boiling Point 115.3 °C at 760 mmHg [71[8]

Flash Point 20 °C [718]

Solubilit Soluble in water and polar
olubility _
organic solvents

[2]

Note: Discrepancies in melting point data have been reported by different suppliers.

Hazard Identification and GHS Classification

There is conflicting information regarding the GHS classification of pyridinium acetate. Some

sources indicate it is a skin, eye, and respiratory irritant, while others state that no data is

available for classification.[9][10] Therefore, it is prudent to handle this chemical with care,

assuming it may possess these hazards.

Table 2: GHS Hazard Information for Pyridinium Acetate
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Hazard Class Hazard Category Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [5]
swallowed
Skin H315: Causes skin
Category 2 [5109]

Corrosion/Irritation

irritation

Serious Eye

H319: Causes serious

i Category 2A N [51[°]
Damage/Eye Irritation eye irritation
Specific Target Organ
Toxicity - Single H335: May cause
Category 3 [5119]

Exposure (Respiratory

Tract Irritation)

respiratory irritation

Signal Word: Warning[9]

Hazard Pictograms:

Handling and Storage Precautions

Proper handling and storage procedures are crucial to minimize risk when working with

pyridinium acetate.

Handling:

» Handle in a well-ventilated place.[7]

» Wear suitable protective clothing, including gloves and eye/face protection.[7][9]

¢ Avoid contact with skin and eyes.[5][7][9]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]

e Wash hands thoroughly after handling.[9]

» Do not eat, drink, or smoke when using this product.[9]
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e Use non-sparking tools.[7]

o Prevent fire caused by electrostatic discharge.[7]

Storage:

o Store in a tightly closed container.[9]

» Store in a dry, cool, and well-ventilated place.[7][9]

o Keep away from incompatible materials and sources of ignition.[9]
First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.

Table 3: First-Aid Measures for Pyridinium Acetate
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Exposure Route

First-Aid Procedure

Source(s)

Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Consult a

doctor immediately.

[3](5]

Skin Contact

Immediately remove any
contaminated clothing. Wash
off with soap and plenty of

water. Consult a physician.

[5]19]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[5]19]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[5]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:

o Wear appropriate personal protective equipment (PPE), including respiratory protection,

gloves, and safety glasses.[3][5]

e Avoid dust formation.[3][5]

o Ensure adequate ventilation.[3][5]
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e Evacuate personnel to safe areas.[5]

e Remove all sources of ignition.[3]
Environmental Precautions:

e Prevent product from entering drains.[5][9]
Methods for Cleaning Up:

e Use a dust-pan and shovel to sweep up the material and place it in a suitable, closed
container for disposal.[5]

e Avoid creating dust.[5]

Experimental Protocols

While specific experimental protocols involving pyridinium acetate are diverse and
application-dependent, the following general safety protocols should be integrated into any
procedure involving this chemical.

General Laboratory Safety Protocol for Handling Pyridinium Acetate:

» Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment
specific to the planned procedure, considering the quantities of pyridinium acetate to be
used, potential for aerosol generation, and reaction conditions.

o Engineering Controls: All work with solid pyridinium acetate or concentrated solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves
for integrity before each use.
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o Body Protection: A lab coat must be worn. For larger quantities, consider a chemical-
resistant apron.

e Weighing and Dispensing:
o Weigh solid pyridinium acetate in a fume hood or on a balance with a draft shield.
o Use a spatula for transfers to minimize dust generation.

o When preparing solutions, slowly add the solid to the solvent to control dissolution and
prevent splashing.

e Reaction Setup:
o Ensure all glassware is free of cracks and defects.
o Set up reactions in a secondary container to contain any potential spills.
» Waste Disposal:
o Dispose of pyridinium acetate waste in a clearly labeled, sealed container.
o Follow all institutional and local regulations for chemical waste disposal.
e Decontamination:
o Wipe down all work surfaces with an appropriate cleaning agent after use.

o Wash hands thoroughly with soap and water after handling the chemical and before
leaving the laboratory.

Visualizations

The following diagrams illustrate key safety workflows and concepts relevant to handling
pyridinium acetate.
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Chemical Spill Response Workflow
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Caption: Workflow for responding to a chemical spill.
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Hierarchy of Hazard Controls
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Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pyridinium Acetate: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580452#pyridinium-acetate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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